Cas no 74476-57-6 ( )

• Product Name: &nbsp
• CAS No: 74476-57-6
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• CID: 872169
• PubChem ID: 12801684
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(2-chlorophenyl)-1,3-thiazole-5-carboxylate
• ETHYL 2-AMINO-4-(2-CHLOROPHENYL)THIAZOLE-5-CARBOXYLATE
• 74476-57-6
• SCHEMBL11163073
• DTXSID60510216
•  

• Inchi： 1S/C12H11ClN2O2S/c1-2-17-11(16)10-9(15-12(14)18-10)7-5-3-4-6-8(7)13/h3-6H,2H2,1H3,(H2,14,15)
• InChI Key： INPISOQRBZNZTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C(=O)OCC)SC(N)=N1

Computed Properties

• Exact Mass: 282.0229765g/mol
• Monoisotopic Mass: 282.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų